Cas no 1226439-88-8 (N-(3-bromophenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide)

• Product Name: N-(3-bromophenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide
• CAS No: 1226439-88-8
• MF: C₁₇H₁₉BrN₄O₂
• MW: 391.262362718582
• CID: 5393515
• Update Time: 2025-10-28

N-(3-bromophenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-2-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)oxyacetamide
• N-(3-bromophenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide

• Inchi： 1S/C17H19BrN4O2/c1-12-9-16(21-17(19-12)22-7-2-3-8-22)24-11-15(23)20-14-6-4-5-13(18)10-14/h4-6,9-10H,2-3,7-8,11H2,1H3,(H,20,23)
• InChI Key： ZKLCUATUBVNVKF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Br)=C1)(=O)COC1C=C(C)N=C(N2CCCC2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-bromophenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide

N-(3-bromophenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide (CAS 1226439-88-8): A Comprehensive Overview

N-(3-bromophenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide (CAS 1226439-88-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique molecular structure, serves as a valuable intermediate in the synthesis of various biologically active molecules. Its 3-bromophenyl and pyrimidine moieties contribute to its potential applications in drug discovery and development.

The molecular formula of N-(3-bromophenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide is C17H19BrN4O2, with a molecular weight of 391.27 g/mol. The presence of the pyrrolidin-1-yl group enhances its solubility in organic solvents, making it particularly useful in medicinal chemistry applications. Researchers are increasingly interested in this compound due to its potential as a building block for kinase inhibitors and other therapeutic agents.

Recent studies have highlighted the importance of pyrimidine derivatives like N-(3-bromophenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide in addressing current healthcare challenges. With the growing demand for targeted therapies in oncology and inflammatory diseases, this compound's structural features make it particularly relevant. The 6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl moiety is especially noteworthy for its potential interactions with biological targets.

From a synthetic chemistry perspective, CAS 1226439-88-8 represents an interesting case study in heterocyclic chemistry. The compound's stability under various conditions and its reactivity patterns have made it a subject of numerous research papers. Pharmaceutical companies are exploring its derivatives for their potential in developing new treatments for chronic conditions, aligning with current trends in personalized medicine.

The global market for specialized chemical intermediates like N-(3-bromophenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide has seen steady growth, driven by increasing R&D investments in the life sciences sector. Quality control measures for this compound typically involve HPLC analysis, with purity standards often exceeding 98% for research applications. Storage recommendations generally include protection from light and moisture at controlled temperatures.

Environmental and safety considerations for handling N-(3-bromophenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended during manipulation. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research, reflecting the chemical industry's growing emphasis on green chemistry principles.

Analytical characterization of CAS 1226439-88-8 typically includes NMR spectroscopy (both 1H and 13C), mass spectrometry, and infrared spectroscopy. These techniques confirm the compound's structure and purity, which are crucial for its intended applications. The bromine atom in the 3-bromophenyl group provides a useful handle for further synthetic modifications, making this compound versatile for various chemical transformations.

In the context of current pharmaceutical trends, N-(3-bromophenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide aligns well with the search for novel small molecule therapeutics. Its structural features are particularly relevant to addressing unmet medical needs in areas such as autoimmune disorders and certain cancers. Research into its potential biological activities continues to expand, with several patent applications referencing related structures.

The synthesis of N-(3-bromophenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Process optimization for large-scale production remains an active area of development, as demand for high-quality research chemicals increases globally. The compound's shelf life and stability data are important considerations for both suppliers and end-users.

Looking ahead, CAS 1226439-88-8 is expected to maintain its importance in medicinal chemistry research. Its unique combination of aromatic and heterocyclic components offers numerous possibilities for structural modification and optimization. As the pharmaceutical industry continues to explore new therapeutic targets, compounds like N-(3-bromophenyl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide will likely play increasingly significant roles in drug discovery pipelines.